Cas no 2228582-26-9 (tert-butyl 2-(4-fluoro-2-methylphenyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(4-fluoro-2-methylphenyl)piperazine-1-carboxylate
• CAS No: 2228582-26-9
• MF: C₁₆H₂₃FN₂O₂
• MW: 294.364427804947
• CID: 6077751
• PubChem ID: 57886918
• Update Time: 2025-09-23

tert-butyl 2-(4-fluoro-2-methylphenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(4-fluoro-2-methylphenyl)piperazine-1-carboxylate
• 2228582-26-9
• EN300-1877307
• SCHEMBL13647340

• Inchi： 1S/C16H23FN2O2/c1-11-9-12(17)5-6-13(11)14-10-18-7-8-19(14)15(20)21-16(2,3)4/h5-6,9,14,18H,7-8,10H2,1-4H3
• InChI Key： FVWLFIOBRHVJJR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)C1CNCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 294.17435614g/mol
• Monoisotopic Mass: 294.17435614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on tert-butyl 2-(4-fluoro-2-methylphenyl)piperazine-1-carboxylate

Introduction to Tert-butyl 2-(4-fluoro-2-methylphenyl)piperazine-1-carboxylate (CAS No. 2228582-26-9)

Tert-butyl 2-(4-fluoro-2-methylphenyl)piperazine-1-carboxylate, with the CAS number 2228582-26-9, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of piperazine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a tert-butyl group and a fluorinated aromatic ring in its structure contributes to its unique chemical properties and makes it a subject of interest for further exploration.

The molecular structure of tert-butyl 2-(4-fluoro-2-methylphenyl)piperazine-1-carboxylate consists of a piperazine core substituted with a carboxylate group at the 1-position and an aromatic ring at the 2-position. The aromatic ring is further modified with a fluoro substituent and a methyl group, which enhances its interactiveness with biological targets. This structural configuration not only imparts stability to the molecule but also facilitates its binding to specific receptors in biological systems.

In recent years, there has been a growing interest in exploring the pharmacological potential of piperazine derivatives, particularly those with fluorinated aromatic rings. The fluorine atom in the molecule can significantly influence its pharmacokinetic properties, including bioavailability, metabolic stability, and receptor affinity. These factors are crucial in determining the compound's efficacy and safety profile, making it an attractive candidate for drug discovery.

One of the most compelling aspects of tert-butyl 2-(4-fluoro-2-methylphenyl)piperazine-1-carboxylate is its potential application in the treatment of neurological disorders. Piperazine derivatives have been shown to interact with various neurotransmitter systems, including serotonin, dopamine, and norepinephrine. The specific substitution pattern in this compound may enhance its selectivity for certain receptors, thereby reducing side effects associated with broader pharmacological activity.

Recent studies have highlighted the importance of fluorinated aromatic rings in enhancing the binding affinity of small molecules to their target proteins. The presence of a fluoro substituent in the aromatic ring of tert-butyl 2-(4-fluoro-2-methylphenyl)piperazine-1-carboxylate may contribute to improved receptor binding and prolonged duration of action. This is particularly relevant in the development of drugs that require sustained therapeutic effects.

The synthesis of tert-butyl 2-(4-fluoro-2-methylphenyl)piperazine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of fluorine into the aromatic ring is a critical step that necessitates specialized synthetic methodologies. Advances in synthetic chemistry have made it possible to introduce fluorine atoms into complex molecules with high efficiency and selectivity, which has opened up new possibilities for drug development.

In addition to its potential therapeutic applications, tert-butyl 2-(4-fluoro-2-methylphenyl)piperazine-1-carboxylate has also been explored as an intermediate in the synthesis of more complex pharmaceutical compounds. Its unique structural features make it a versatile building block that can be modified further to create novel drug candidates with enhanced pharmacological properties.

The safety and efficacy of any pharmaceutical compound must be thoroughly evaluated through rigorous preclinical and clinical studies. While tert-butyl 2-(4-fluoro-2-methylphenyl)piperazine-1-carboxylate shows promise in preclinical models, it is essential to conduct comprehensive studies to assess its potential benefits and risks before considering human trials. These studies will provide valuable insights into its pharmacokinetic behavior, toxicity profile, and therapeutic potential.

The development of new drugs is a complex process that requires collaboration among chemists, biologists, pharmacologists, and clinicians. The exploration of compounds like tert-butyl 2-(4-fluoro-2-methylphenyl)piperazine-1-carboxylate represents a significant step forward in understanding the mechanisms underlying various diseases and developing targeted therapies. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in future medical treatments.

In conclusion, tert-butyl 2-(4-fluoro-2-methylphenyl)piperazine-1-carboxylate (CAS No. 2228582-26-9) is a promising chemical entity with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further exploration in drug development. As our understanding of its properties continues to grow, so too will its potential applications in treating various diseases.